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Compound of Interest

5-Bromo-2-methylbenzene-1-
Compound Name:
sulfonic acid

Cat. No.: B1283415

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of 5-Bromo-2-methylbenzene-1-sulfonic acid. The information is
intended for researchers, scientists, and professionals in the field of drug development and

organic synthesis.

Core Chemical Properties

5-Bromo-2-methylbenzene-1-sulfonic acid is an aromatic sulfonic acid containing a bromine
atom and a methyl group on the benzene ring. Its chemical structure and properties make it a
potentially valuable intermediate in the synthesis of more complex molecules, particularly in the

pharmaceutical industry.

Physicochemical Data

A summary of the key physicochemical properties of 5-Bromo-2-methylbenzene-1-sulfonic
acid is presented in the table below. It is important to note that some of this data is based on
computational predictions due to the limited availability of experimentally determined values in
the literature.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1283415?utm_src=pdf-interest
https://www.benchchem.com/product/b1283415?utm_src=pdf-body
https://www.benchchem.com/product/b1283415?utm_src=pdf-body
https://www.benchchem.com/product/b1283415?utm_src=pdf-body
https://www.benchchem.com/product/b1283415?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C7H7BrOsS [1112]
Molecular Weight 251.10 g/mol [1]
CAS Number 56919-17-6 [1]
Density 1.735 g/cm? (predicted) [2]
Refractive Index 1.599 (predicted) [2]
XLogP3-AA 1.7 [1]
Topological Polar Surface Area  62.8 A2 [1]
Hydrogen Bond Donor Count 1 [3]
Hydrogen Bond Acceptor

C)(;untg p 3 s
Rotatable Bond Count 1 [3]
Exact Mass 249.92993 u [1]
Monoisotopic Mass 249.92993 u [1]

Synthesis and Purification

While a specific, detailed experimental protocol for the synthesis of 5-Bromo-2-
methylbenzene-1-sulfonic acid is not extensively documented in readily available literature, a
plausible and effective synthesis route is the electrophilic sulfonation of 4-bromotoluene. This
method is a standard procedure for the preparation of aryl sulfonic acids.[4]

Experimental Protocol: Sulfonation of 4-Bromotoluene

This protocol is based on general methods for the sulfonation of aromatic compounds.[5]
Materials:
e 4-Bromotoluene

e Concentrated Sulfuric Acid (98%) or Fuming Sulfuric Acid (Oleum)
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Thionyl Chloride (optional, to maintain acid concentration)[5]

e Ice

Saturated Sodium Chloride Solution

Dichloromethane or other suitable organic solvent for extraction
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, carefully add
4-bromotoluene.

e Cool the flask in an ice bath.

o Slowly add an excess of cold, concentrated sulfuric acid or fuming sulfuric acid dropwise with
continuous stirring. The reaction is exothermic and the temperature should be maintained
below 20°C.

» After the addition is complete, allow the reaction mixture to stir at room temperature for
several hours or until the reaction is complete (monitoring by TLC or GC is recommended).

e Upon completion, slowly and carefully pour the reaction mixture over a large volume of
crushed ice with vigorous stirring. This will precipitate the crude sulfonic acid.

e The precipitated solid is then collected by vacuum filtration and washed with a cold,
saturated sodium chloride solution to remove excess sulfuric acid.

e The crude product can be further purified by recrystallization from a suitable solvent or by
other chromatographic methods.[6][7]

Note: The use of thionyl chloride can increase the rate of reaction by reacting with the water
formed during the sulfonation, thus maintaining a high concentration of the sulfuric acid.[5]

Purification of Aryl Sulfonic Acids

Purifying aryl sulfonic acids can be challenging due to their high water solubility.[7] Common
methods for purification include:
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o Recrystallization: This can be difficult due to the limited choice of suitable solvents.[6]

e lon-Exchange Chromatography: This is an effective method for removing inorganic
impurities.[7]

o Desalting with a C18 cartridge: This is a useful technique for removing salts from the crude
product.[7]

« Distillation/Rectification: This method can be employed, particularly when the concentration
of the sulfonic acid in the mixture is adjusted to at least 30% by weight.[8]

Chemical Reactivity and Potential Applications

Aromatic sulfonic acids are versatile intermediates in organic synthesis. The sulfonic acid group
can act as a directing group in further electrophilic aromatic substitutions and can also be
replaced by other functional groups.

Key Reactions:

o Conversion to Sulfonamides: 5-Bromo-2-methylbenzene-1-sulfonic acid can be converted
to its corresponding sulfonamide, 5-bromo-2-methylbenzenesulfonamide, a reaction of
significant interest in medicinal chemistry.[9]

» Hydrolysis to Phenols: Treatment with strong base can convert the sulfonic acid to the
corresponding phenol.[4]

o Desulfonation: Heating aryl sulfonic acids in aqueous acid can reverse the sulfonation
reaction, yielding the parent arene. This property allows the sulfonic acid group to be used as
a protecting group.[4]

Potential Applications:

The primary application of 5-Bromo-2-methylbenzene-1-sulfonic acid is likely as a building
block in the synthesis of pharmaceuticals and other fine chemicals. The presence of the bromo,
methyl, and sulfonic acid groups provides multiple points for further chemical modification.

Safety and Handling
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A specific Material Safety Data Sheet (MSDS) for 5-Bromo-2-methylbenzene-1-sulfonic acid
is not readily available. However, based on the data for the closely related compound, 5-
bromo-2-methylbenzenesulfonamide, and the general properties of aryl sulfonic acids, the
following precautions should be taken:

e Hazards: Assumed to be a corrosive and toxic substance.[10] It may cause severe skin
burns and eye damage.

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and
eye/face protection.

e Handling: Handle in a well-ventilated area. Avoid breathing dust, fumes, or vapors.

o Storage: Store in a cool, dry place away from incompatible materials such as oxidizing
agents.[9]

Visualizations

Logical Workflow for the Synthesis of 5-Bromo-2-
methylbenzene-1-sulfonic acid
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Caption: A logical workflow for the synthesis of 5-Bromo-2-methylbenzene-1-sulfonic acid.
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Relationship between 5-Bromo-2-methylbenzene-1-
sulfonic acid and its Sulfonamide Derivative
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Caption: The synthetic relationship between the sulfonic acid and its corresponding
sulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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